Cas no 193635-13-1 (Cyclohexanecarboxylicacid, 2-(acetylamino)-, methyl ester, (1R,2R)-rel-)

• Product Name: Cyclohexanecarboxylicacid, 2-(acetylamino)-, methyl ester, (1R,2R)-rel-
• CAS No: 193635-13-1
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 116417
• PubChem ID: 16040880
• Update Time: 2025-04-18

Cyclohexanecarboxylicacid, 2-(acetylamino)-, methyl ester, (1R,2R)-rel- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 2-(acetylamino)-, methyl ester, (1R,2R)-rel-
• Cyclohexanecarboxylic acid, 2-(acetylamino)-, methyl ester, trans- (9CI)
• 193635-13-1
• methyl (1R,2R)-2-acetamidocyclohexane-1-carboxylate

• Inchi： 1S/C10H17NO3/c1-7(12)11-9-6-4-3-5-8(9)10(13)14-2/h8-9H,3-6H2,1-2H3,(H,11,12)/t8-,9-/m1/s1
• InChI Key： BDHJVDJFIYEXFN-RKDXNWHRSA-N
• SMILES： O(C)C([C@@H]1CCCC[C@H]1NC(C)=O)=O

Computed Properties

• Exact Mass: 199.12091
• Monoisotopic Mass: 199.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.4A^2

Experimental Properties

• PSA: 55.4